1-Pyrimidineacetic acid, hexahydro-5,5-diallyl-2,4,6-trioxo-, ethyl ester

• CAS No.: 67466-23-3
• Molecular Formula: C14H18N2O5
• Molecular Weight: 294.30 g/mol
• IUPAC Name: ethyl 2-[2,4,6-trioxo-5,5-bis(prop-2-enyl)-1,3-diazinan-1-yl]acetate
• InChI: InChI=1S/C14H18N2O5/c1-4-7-14(8-5-2)11(18)15-13(20)16(12(14)19)9-10(17)21-6-3/h4-5H,1-2,6-9H2,3H3,(H,15,18,20)
• InChI Key: SOWQIXNBDCSFAZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C(C(=O)NC1=O)(CC=C)CC=C

Description

1-Pyrimidineacetic acid, hexahydro-5,5-diallyl-2,4,6-trioxo-, ethyl ester is a chemical compound with a complex structure.

Preparation Methods

The synthesis of 1-Pyrimidineacetic acid, hexahydro-5,5-diallyl-2,4,6-trioxo-, ethyl ester involves several steps. The synthetic routes typically include the reaction of pyrimidine derivatives with acetic acid and ethyl alcohol under controlled conditions. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

1-Pyrimidineacetic acid, hexahydro-5,5-diallyl-2,4,6-trioxo-, ethyl ester undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and substitution reagents like alkyl halides. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential biological activities and interactions with biomolecules. In medicine, it is explored for its potential therapeutic effects. In industry, it is used in the production of various chemical products .

Mechanism of Action

The mechanism of action of 1-Pyrimidineacetic acid, hexahydro-5,5-diallyl-2,4,6-trioxo-, ethyl ester involves its interaction with specific molecular targets and pathways. It may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

1-Pyrimidineacetic acid, hexahydro-5,5-diallyl-2,4,6-trioxo-, ethyl ester can be compared with similar compounds such as 2-Pyrimidineacetic acid ethyl ester. While both compounds share a pyrimidineacetic acid core, the presence of different substituents and functional groups can lead to variations in their chemical properties and applications. The uniqueness of this compound lies in its specific structure and the resulting chemical behavior .